Cas no 2098090-40-3 (3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098090-40-3
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 4774669
• Update Time: 2025-06-10

3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 3-(2-azidoethyl)-2-prop-2-ynyl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C11H13N5/c1-2-8-16-11(6-7-13-15-12)9-4-3-5-10(9)14-16/h1H,3-8H2
• InChI Key： SYCGAHDIPVDXMR-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(CCN=[N+]=[N-])=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 215.11709544 g/mol
• Monoisotopic Mass: 215.11709544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.2
• Molecular Weight: 215.25

Additional information on 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole

Comprehensive Overview of 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098090-40-3)

The compound 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098090-40-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and bioconjugation. Its unique structure, featuring both azido and alkynyl functional groups, makes it a versatile intermediate for click chemistry applications. Researchers are increasingly exploring its potential in drug discovery, polymer synthesis, and bioorthogonal labeling due to its reactivity and stability under physiological conditions.

One of the most compelling aspects of 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole is its role in Cu-free click chemistry, a technique widely used in live-cell imaging and targeted drug delivery. The azide-alkyne cycloaddition reaction, facilitated by this compound, is a cornerstone of modern bioconjugation strategies. This has led to a surge in searches for "click chemistry reagents" and "bioorthogonal probes," reflecting the growing demand for efficient and biocompatible labeling tools.

In the context of drug discovery, this compound serves as a valuable scaffold for designing novel therapeutics. Its cyclopenta[c]pyrazole core is a privileged structure in medicinal chemistry, often associated with bioactive molecules targeting kinases and GPCRs. Recent publications highlight its utility in fragment-based drug design, where its modularity allows for rapid diversification. Keywords like "kinase inhibitors" and "GPCR modulators" are frequently associated with such research, underscoring its relevance in high-impact areas.

From a materials science perspective, 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole is instrumental in developing smart polymers and self-healing materials. Its ability to participate in cross-linking reactions enables the creation of networks with tunable mechanical properties. This aligns with the rising interest in "responsive materials" and "advanced polymer chemistry," as industries seek sustainable and adaptive solutions.

The compound's synthetic accessibility and scalability further enhance its appeal. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, addressing the need for cost-effective and green methodologies. Searches for "scalable synthetic routes" and "green chemistry" often intersect with discussions about this molecule, reflecting broader trends in chemical manufacturing.

In summary, 3-(2-Azidoethyl)-2-(prop-2-yn-1-yl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole (CAS No. 2098090-40-3) is a multifaceted compound with applications spanning bioconjugation, drug development, and materials engineering. Its integration into cutting-edge research ensures its continued prominence in scientific literature and industrial workflows.